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Compound of Interest

Compound Name: Cdk12-IN-E9

Cat. No.: B8103333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed protocols for the solubilization and preparation of stock solutions

for Cdk12-IN-E9, a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 12

(CDK12).[1][2][3] Accurate preparation and storage are critical for ensuring the compound's

stability and efficacy in experimental settings.

Chemical Properties
Cdk12-IN-E9 is a valuable chemical probe for studying the biological functions of CDK12 and

for potential therapeutic development.[4] It functions as a covalent inhibitor of CDK12 and a

non-covalent inhibitor of CDK9, while notably avoiding efflux by ABC transporters, which can be

a mechanism of drug resistance.[1][2][4][5]

Property Value Reference

Molecular Formula C₂₄H₃₀N₆O₂ [2][6]

Molecular Weight 434.53 g/mol [2]

CAS Number 2020052-55-3 [2][6][7]

Appearance Solid powder [6]

Purity >98% [6]
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Solubility Data
Cdk12-IN-E9 exhibits high solubility in Dimethyl Sulfoxide (DMSO). For in vivo applications,

specific solvent mixtures are required to ensure biocompatibility and solubility.

Solvent / System Solubility Notes

DMSO (In Vitro) 125 mg/mL (287.67 mM)

Ultrasonic treatment may be

needed to achieve full

dissolution. Use of new,

hygroscopic DMSO is

recommended.[1][2][8]

10% DMSO + 90% Corn Oil (In

Vivo)
≥ 20.83 mg/mL (47.94 mM)

Prepare a concentrated DMSO

stock first, then dilute with corn

oil.[1][2][8]

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline (In

Vivo)

≥ 2.08 mg/mL (4.79 mM)

Solvents should be added

sequentially as described in

the protocol below.[2]

Experimental Protocols
Protocol 1: Preparation of In Vitro Stock Solutions in
DMSO
This protocol describes the preparation of a concentrated stock solution for use in cell culture

and other in vitro assays.

Materials:

Cdk12-IN-E9 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and sonicator
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Procedure:

Calculate Required Mass: Determine the mass of Cdk12-IN-E9 needed to achieve the

desired stock concentration. The formula is: Mass (mg) = Desired Concentration (mM) x

Volume (mL) x Molecular Weight ( g/mol ).

Weigh Compound: Carefully weigh the calculated amount of Cdk12-IN-E9 powder in a sterile

tube.

Add Solvent: Add the calculated volume of sterile DMSO to the powder.

Dissolve: Vortex the solution vigorously. If particulates remain, use an ultrasonic bath for 5-

10 minutes to facilitate complete dissolution.[2] Ensure the final solution is clear.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots to prevent

degradation from repeated freeze-thaw cycles.[1]

Stock Solution Storage:

-80°C: Stable for up to 6 months.[1][2][7]

-20°C: Stable for up to 1 month.[1][2][7]

Example Calculations for DMSO Stock Solutions:

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.435 mg 2.173 mg 4.345 mg

5 mM 2.173 mg 10.863 mg 21.727 mg

10 mM 4.345 mg 21.727 mg 43.453 mg

Protocol 2: Preparation of In Vivo Formulations
For animal studies, Cdk12-IN-E9 must be formulated in a biocompatible vehicle. It is

recommended to prepare these solutions fresh on the day of use.[1]
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Method A: Corn Oil Formulation

Prepare a concentrated stock solution of Cdk12-IN-E9 in DMSO (e.g., 208.3 mg/mL).

In a sterile tube, add 900 µL of corn oil.

Add 100 µL of the concentrated DMSO stock solution to the corn oil.

Mix thoroughly until a clear, uniform solution is achieved. This yields a final solution with 10%

DMSO.[1][2]

Method B: Saline/PEG300/Tween-80 Formulation

Prepare a concentrated stock solution of Cdk12-IN-E9 in DMSO.

Sequentially add the solvents to the DMSO stock, mixing after each addition:

Start with the DMSO stock.

Add 40% PEG300.

Add 5% Tween-80.

Add 45% saline to reach the final volume.[2]

Ensure the final solution is clear before administration.

Visualized Pathways and Workflows
Mechanism of Action of Cdk12-IN-E9
CDK12 forms a complex with Cyclin K to phosphorylate the C-terminal domain (CTD) of RNA

Polymerase II (RNAPII).[4][5] This action is crucial for transcriptional elongation, particularly for

genes involved in the DNA Damage Response (DDR) pathway, such as BRCA1. Cdk12-IN-E9
covalently binds to CDK12, inhibiting its kinase activity. This leads to reduced RNAPII

phosphorylation, suppression of DDR gene expression, and can ultimately result in cell cycle

arrest or apoptosis in cancer cells.[4][5][9]
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Caption: Cdk12-IN-E9 inhibits CDK12, blocking RNAPII phosphorylation and DDR gene

expression.

Experimental Workflow: From Compound to Assay
This diagram outlines a typical workflow for using Cdk12-IN-E9 in a cell-based experiment,

such as evaluating its effect on cell proliferation or target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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